Cas no 2408429-62-7 (cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester)

• Product Name: cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester
• CAS No: 2408429-62-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD32668789
• CID: 4773250
• Update Time: 2025-06-08

cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester
• SB36045

• MDL： MFCD32668789
• Inchi： 1S/C15H22N2O2/c1-2-19-15(18)13-8-9-17(11-14(13)16)10-12-6-4-3-5-7-12/h3-7,13-14H,2,8-11,16H2,1H3/t13-,14+/m0/s1
• InChI Key： HUJJKWSEEUDHJK-UONOGXRCSA-N
• SMILES： O(CC)C([C@H]1CCN(CC2C=CC=CC=2)C[C@H]1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6

Additional information on cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester

Introduction to cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester (CAS No. 2408429-62-7)

Cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester (CAS No. 2408429-62-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents. The compound's structure includes a piperidine ring, an amino group, and an ethyl ester moiety, which collectively contribute to its chemical and biological properties.

The cis configuration of the compound is crucial for its biological activity, as it influences the molecule's conformation and interactions with biological targets. The 3-amino group and the 1-benzyl substitution on the piperidine ring provide additional functional groups that can be modified to enhance the compound's pharmacological properties. The ethyl ester moiety at the 4-position of the piperidine ring adds flexibility and hydrophobicity, which can affect the compound's solubility and permeability across biological membranes.

Recent studies have explored the potential of cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in modulating neurotransmitter systems. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity as selective serotonin reuptake inhibitors (SSRIs), making them potential candidates for treating depression and anxiety disorders.

In addition to its potential as an SSRI, cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester has also been investigated for its anti-inflammatory properties. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be useful in managing inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester has also been studied extensively. A preclinical study published in *Pharmaceutical Research* reported that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. The study also highlighted the compound's low toxicity profile, further supporting its potential for clinical development.

In terms of synthetic methods, cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester can be synthesized through a multi-step process involving the coupling of a benzylated piperidine derivative with an amino acid ester. The synthesis typically involves protecting group strategies to ensure selective functionalization at specific positions on the molecule. Recent advancements in catalytic methods have improved the efficiency and yield of these synthetic routes, making it more feasible to produce large quantities of the compound for research and development purposes.

The structural versatility of cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester allows for extensive derivatization, which can be used to optimize its pharmacological properties. For example, modifications at the amino group or the benzyl substituent can alter the compound's binding affinity to specific receptors or enzymes. This flexibility makes it an attractive starting point for drug discovery programs targeting various diseases.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with initial results showing positive outcomes. The compound's unique combination of structural features and biological activities positions it as a valuable asset in the development of next-generation therapeutic agents.

In conclusion, cis-3-Amino-1-benzyl-piperidine-4-carboxylic acid ethyl ester (CAS No. 2408429-62-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its structural characteristics and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents for various diseases.